Cas no 2679817-42-4 (rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679817-42-4
• MF: C₇H₇ClF₃NO₃
• MW: 245.5835916996
• CID: 5644086
• PubChem ID: 165914731
• Update Time: 2025-05-22

rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277930
• rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 2679817-42-4
• (2S,4S)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• EN300-28277929
• 2728709-94-0

• Inchi： 1S/C7H7ClF3NO3/c8-3-1-4(5(13)14)12(2-3)6(15)7(9,10)11/h3-4H,1-2H2,(H,13,14)/t3-,4-/m0/s1
• InChI Key： AIZWKBPKKQZBRK-IMJSIDKUSA-N
• SMILES： Cl[C@@H]1CN(C(C(F)(F)F)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 245.0066553g/mol
• Monoisotopic Mass: 245.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679817-42-4)

rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679817-42-4) is a specialized chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine-2-carboxylic acid backbone and trifluoroacetyl and chloro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and stereochemical properties make it a valuable asset for researchers exploring novel drug candidates and enantioselective synthesis pathways.

The growing interest in chiral building blocks like rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is driven by the pharmaceutical industry's demand for high-purity intermediates. With the rise of personalized medicine and targeted therapies, the need for enantiomerically pure compounds has surged. Researchers frequently search for "chiral synthesis intermediates" or "trifluoroacetyl derivatives in drug development," highlighting the relevance of this compound in contemporary scientific discourse.

From a chemical perspective, rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid exhibits intriguing reactivity due to the presence of both electron-withdrawing (trifluoroacetyl) and electron-donating (pyrrolidine) groups. This duality enables its use in diverse synthetic transformations, including nucleophilic substitutions and cross-coupling reactions. The compound's chloro substituent further enhances its utility as a versatile synthon, allowing for subsequent functionalization to create more complex molecular architectures.

In the context of drug discovery, rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has been explored as a precursor for protease inhibitors and other enzyme-targeting therapeutics. The trifluoroacetyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability—key considerations in modern pharmaceutical design. Searches for "fluorinated amino acid derivatives" or "pyrrolidine-based drug candidates" reflect the compound's alignment with current trends in medicinal chemistry.

The synthesis and characterization of rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid require specialized expertise in stereochemistry and fluorinated compound handling. Analytical techniques such as chiral HPLC and NMR spectroscopy are essential for verifying its enantiomeric purity and structural integrity. These aspects are frequently queried in scientific forums, with researchers seeking information on "chiral separation methods for fluorinated compounds" or "NMR analysis of pyrrolidine derivatives."

Beyond pharmaceutical applications, rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid finds use in materials science, particularly in the development of advanced polymers and liquid crystals. The compound's ability to influence molecular packing and intermolecular interactions makes it valuable for designing materials with tailored properties. This interdisciplinary relevance is reflected in search trends combining terms like "fluorinated pyrrolidines in material science" and "chiral materials design."

Quality control and regulatory compliance are paramount when working with rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid. Reputable suppliers provide comprehensive analytical data, including certificates of analysis (CoA) that detail purity, enantiomeric excess, and impurity profiles. These documents address common industry concerns about "quality standards for chiral intermediates" and "specifications for fluorinated building blocks," ensuring researchers can source materials with confidence.

As research into fluorinated compounds continues to expand, rac-(2R,4R)-4-chloro-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid remains at the forefront of innovation. Its combination of stereochemical complexity and functional group diversity positions it as a key player in the development of next-generation therapeutics and advanced materials. The compound's versatility ensures its ongoing relevance in addressing scientific challenges across multiple disciplines.